Cas no 38824-30-5 (2,3,4,5-Tetrahydro-1-benzoxepin-3-ol)

• Product Name: 2,3,4,5-Tetrahydro-1-benzoxepin-3-ol
• CAS No: 38824-30-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 2666546
• PubChem ID: 596274
• Update Time: 2024-02-29

2,3,4,5-Tetrahydro-1-benzoxepin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetrahydro-1-benzoxepin-3-ol
• 1-Benzoxepin-3-ol, 2,3,4,5-tetrahydro-
• DEOPESDQXGFICL-UHFFFAOYSA-N
• 2,3,4,5-Tetrahydro-1-benzoxepin-3-ol #
• 2,3,4,5-Tetrahydro-1-benzoxepin-3-ol

• Inchi： 1S/C10H12O2/c11-9-6-5-8-3-1-2-4-10(8)12-7-9/h1-4,9,11H,5-7H2
• InChI Key： DEOPESDQXGFICL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCC(C1)O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines